Cas no 1253791-60-4 (1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo-)

1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo- is a versatile heterocyclic compound with a bromo substituent at the 5-position. This compound offers unique advantages due to its structural diversity and potential applications in organic synthesis. Its bromo group provides reactivity, while the thiadiazole ring imparts stability and tunable electronic properties. This product is suitable for research and development in pharmaceuticals, agrochemicals, and materials science.
1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo- structure
1253791-60-4 structure
Product Name:1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo-
CAS No:1253791-60-4
MF:C3HBrN2O2S
MW:209.021238088608
CID:6063890
PubChem ID:76764706
Update Time:2025-07-20

1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo-
    • 5-Bromo-1,2,4-thiadiazole-3-carboxylic acid
    • EN300-6491451
    • 1253791-60-4
    • Inchi: 1S/C3HBrN2O2S/c4-3-5-1(2(7)8)6-9-3/h(H,7,8)
    • InChI Key: NCTGVMCKWUSPHG-UHFFFAOYSA-N
    • SMILES: S1C(Br)=NC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 207.89421g/mol
  • Monoisotopic Mass: 207.89421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 2?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 396.4±25.0 °C(Predicted)
  • pka: 2.57±0.10(Predicted)

1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6491451-0.05g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
0.05g
$1129.0 2023-05-31
Enamine
EN300-6491451-0.1g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
0.1g
$1183.0 2023-05-31
Enamine
EN300-6491451-0.25g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
0.25g
$1235.0 2023-05-31
Enamine
EN300-6491451-0.5g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
0.5g
$1289.0 2023-05-31
Enamine
EN300-6491451-1.0g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
1g
$1343.0 2023-05-31
Enamine
EN300-6491451-2.5g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
2.5g
$2631.0 2023-05-31
Enamine
EN300-6491451-5.0g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
5g
$3894.0 2023-05-31
Enamine
EN300-6491451-10.0g
5-bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4
10g
$5774.0 2023-05-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1952782-100mg
5-Bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4 98%
100mg
¥16692.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1952782-250mg
5-Bromo-1,2,4-thiadiazole-3-carboxylic acid
1253791-60-4 98%
250mg
¥18673.00 2024-08-09

Additional information on 1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo-

Introduction to 1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo- (CAS No. 1253791-60-4): Applications and Recent Research Developments

1,2,4-Thiadiazole-3-carboxylic acid, 5-bromo-, identified by its Chemical Abstracts Service (CAS) number 1253791-60-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the thiadiazole class, which is characterized by a sulfur-containing ring system that interacts with various biological targets, making it a valuable scaffold for drug discovery.

The structural motif of 1,2,4-thiadiazole incorporates both nitrogen and sulfur atoms in a six-membered ring, which contributes to its unique electronic properties and reactivity. The presence of a bromo substituent at the 5-position further enhances its chemical diversity, allowing for further functionalization and exploration of its pharmacological properties. This compound has been extensively studied for its role in developing novel therapeutic agents, particularly in the context of antimicrobial, anti-inflammatory, and anticancer applications.

In recent years, the pharmaceutical industry has shown increasing interest in thiadiazole derivatives due to their broad spectrum of biological activities. One of the most compelling aspects of 1,2,4-thiadiazole-3-carboxylic acid, 5-bromo- is its ability to modulate key biological pathways involved in disease progression. For instance, studies have demonstrated that thiadiazole compounds can inhibit enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair. The bromo group in this molecule enhances its binding affinity to such targets, making it a promising candidate for further development.

Moreover, the carboxylic acid moiety at the 3-position of the thiadiazole ring provides a reactive site for further chemical modifications. This allows researchers to explore various derivatives through esterification, amidation, or coupling reactions, thereby expanding the pharmacological profile of the compound. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent research has highlighted the potential of 1,2,4-thiadiazole-3-carboxylic acid, 5-bromo- in addressing emerging therapeutic challenges. For example, studies have indicated its efficacy against multidrug-resistant bacteria by interfering with bacterial cell wall synthesis and membrane integrity. The bromo substituent plays a critical role in this mechanism by enhancing interactions with bacterial enzymes involved in peptidoglycan biosynthesis. This finding underscores the compound's significance in combating antibiotic-resistant pathogens.

Additionally, the anti-inflammatory properties of thiadiazole derivatives have been extensively explored. Research suggests that these compounds can inhibit inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The structural flexibility of 1,2,4-thiadiazole-3-carboxylic acid, 5-bromo-, coupled with its ability to modulate these pathways, positions it as a potential lead compound for developing novel anti-inflammatory therapies.

The anticancer potential of thiadiazole derivatives cannot be overstated. Several studies have demonstrated their ability to induce apoptosis in cancer cells by activating intrinsic death pathways. The bromo group enhances this effect by improving binding affinity to cancer-specific targets such as kinases and transcription factors. Furthermore, the carboxylic acid functionality allows for further derivatization to enhance tumor-specific delivery and reduce off-target effects.

In conclusion,1,2,4-thiadiazole-3-carboxylic acid, 5-bromo-, CAS No. 1253791-60-4, represents a promising scaffold for drug discovery with significant applications in antimicrobial、anti-inflammatory、and anticancer therapies. Its unique structural features and modifiable functional groups make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk